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Compound of Interest

Compound Name: 2,3,3-Trimethylpentane

Cat. No.: B1202373

Ensuring the safe handling and disposal of laboratory chemicals is paramount for the protection
of personnel and the environment. This guide provides essential, step-by-step procedures for
the proper disposal of 2,3,3-trimethylpentane, a flammable and hazardous solvent commonly
used in research and development. Adherence to these protocols will help your organization
maintain a safe and compliant laboratory environment.

Key Properties and Hazards of 2,3,3-
Trimethylpentane

Understanding the characteristics of 2,3,3-trimethylpentane is the first step in managing its
risks. The following table summarizes its key quantitative data.
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Property Value

CAS Number 560-21-4

Molecular Formula CsHas

Molecular Weight 114.23 g/mol
Appearance Liquid

Vapor Pressure 27 mm Hg

Boiling Point Not Available

Melting Point -166 °F

Flash Point Not Available
Autoignition Temperature No information available

Hazards: 2,3,3-trimethylpentane is a highly flammable liquid and vapor.[1][2] It is a skin irritant
and may cause drowsiness or dizziness upon inhalation.[1][3][4] A significant hazard is that it
may be fatal if swallowed and enters the airways.[1][2] Furthermore, it is very toxic to aquatic
life with long-lasting effects.[2][4][5]

Personal Protective Equipment (PPE) and Spill
Response

Before handling 2,3,3-trimethylpentane, ensure all personnel are equipped with the
appropriate personal protective equipment.

Required PPE:

e Gloves: Wear protective gloves.[1]

o Clothing: Wear protective clothing.[1]

o Eye/Face Protection: Wear eye and face protection.[4]

In Case of a Spill:
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* Remove Ignition Sources: Immediately eliminate all sources of ignition, such as sparks, open
flames, and hot surfaces.[1][4]

» Ventilate the Area: Ensure the area is well-ventilated.[1][4]

o Contain the Spill: Use a non-combustible absorbent material like vermiculite, sand, or earth
to soak up the spill.[4]

e Use Non-Sparking Tools: Employ non-sparking tools for cleanup.[1][4]

o Collect Waste: Collect the absorbed material and residues in a designated, labeled, and
sealed container for flammable waste.[1]

e Prevent Environmental Contamination: Do not allow the spill to enter drains or waterways.[1]
[5] If a significant spill occurs, local authorities should be notified.[5]

Step-by-Step Disposal Procedure

The proper disposal of 2,3,3-trimethylpentane is critical to prevent harm to individuals and the
ecosystem. The following workflow outlines the decision-making process and procedural steps
for its disposal.
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Workflow for Proper Disposal of 2,3,3-Trimethylpentane

( Start: 2,3,3-Trimethylpentane Waste

Contaminated Waste

Recycle or Reclaim
(Filtration, Distillation)

Consult Local/Regional
Waste Management Authority

Identify Licensed Treatment
or Disposal Facility

Package in Approved,
Labeled, Sealed Containers

Dispose via Approved Method:
- Incineration
- Licensed Landfill

End: Proper Disposal J

Click to download full resolution via product page

Caption: Disposal decision workflow for 2,3,3-Trimethylpentane.
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Disposal Protocol:

o Waste Characterization: Determine if the 2,3,3-trimethylpentane waste is uncontaminated
or contaminated.

« Uncontaminated Waste: If the material is unused and uncontaminated, recycling or
reclamation through methods like filtration or distillation may be possible.[1] Consult with the
manufacturer for recycling options.[1]

o Contaminated Waste: For contaminated 2,3,3-trimethylpentane, direct disposal is
necessary.

o Consult Regulations: Always consult your local or regional waste management authority for
specific disposal regulations and guidance.[1] Disposal to a sewer is generally not
permissible and is subject to local laws.[1]

o Authorized Disposal Facility: The waste must be disposed of at an authorized hazardous or
special waste collection point.[1] This may involve:

o Incineration: Incineration in a licensed apparatus, potentially after mixing with a suitable
combustible material.[1]

o Landfill: Burial in a landfill specifically licensed to accept chemical and pharmaceutical
wastes.[1]

o Container Management:

[e]

Leave the chemical in its original container if possible. Do not mix with other wastes.

o

Handle uncleaned, empty containers as you would the product itself.

[¢]

Ensure all containers are properly labeled and sealed before disposal.

[¢]

Decontaminate empty containers and observe all label safeguards until they are cleaned
or destroyed.[1]

By implementing these procedures, you can ensure the safe and responsible management of
2,3,3-trimethylpentane waste, fostering a culture of safety and environmental stewardship
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within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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